3-(1-((5-bromothiophen-2-yl)sulfonyl)piperidin-4-yl)-4-cyclopropyl-1-methyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl]-4-cyclopropyl-2-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C15H19BrN4O3S2/c1-18-15(21)20(11-2-3-11)14(17-18)10-6-8-19(9-7-10)25(22,23)13-5-4-12(16)24-13/h4-5,10-11H,2-3,6-9H2,1H3
• InChI Key: FXOWNZDYNYIFBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)S(=O)(=O)C3=CC=C(S3)Br)C4CC4
• Molecular Formula: C15H19BrN4O3S2
• Molecular Weight: 447.4 g/mol

Description

3-(1-((5-bromothiophen-2-yl)sulfonyl)piperidin-4-yl)-4-cyclopropyl-1-methyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C15H19BrN4O3S2 and its molecular weight is 447.37. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Applications in Type II Diabetes

Research has demonstrated the synthesis and evaluation of S-substituted derivatives of 1,2,4-triazol-3-thiol, showcasing potent inhibitory activities against the α-glucosidase enzyme, suggesting potential applications in treating Type II diabetes. This research highlights the therapeutic relevance of 1,2,4-triazole derivatives in medical chemistry, particularly in developing new drug candidates for diabetes management (Aziz ur-Rehman et al., 2018).

Alzheimer’s Disease Drug Candidates

Another study focused on synthesizing N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide to evaluate as new drug candidates for Alzheimer’s disease. These compounds were examined for their enzyme inhibition activity against acetylcholinesterase (AChE), an enzyme target in Alzheimer’s disease treatment, demonstrating the potential of these derivatives as therapeutic agents (A. Rehman et al., 2018).

Antimicrobial Activity

Compounds incorporating the piperidine moiety have also been evaluated for antimicrobial activities. For instance, 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives were synthesized and tested against bacterial and fungal pathogens affecting tomato plants. This study revealed the antimicrobial potential of these compounds, indicating their usefulness in agricultural applications to combat plant diseases (K. Vinaya et al., 2009).

Synthesis and Crystal Structure Analysis

Research into the synthesis and structural analysis of compounds with sulfonyl and piperidine components, such as [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, provides insights into the molecular configuration and potential chemical properties of these compounds. Such studies are fundamental in drug design and development, offering a basis for understanding the interactions at the molecular level (H. R. Girish et al., 2008).